Cas no 1255098-99-7 (3-Chloro-6-cyclobutylpyridazine)

• Product Name: 3-Chloro-6-cyclobutylpyridazine
• CAS No: 1255098-99-7
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD17926377
• CID: 4726897
• PubChem ID: 53402096
• Update Time: 2025-07-29

3-Chloro-6-cyclobutylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6-CYCLOBUTYLPYRIDAZINE
• AS-37491
• CS-0173006
• 1255098-99-7
• SCHEMBL20494195
• Pyridazine, 3-chloro-6-cyclobutyl-
• MFCD17926377
• AKOS024054583
• 3-Chloro-6-cyclobutylpyridazine

• MDL： MFCD17926377
• Inchi： 1S/C8H9ClN2/c9-8-5-4-7(10-11-8)6-2-1-3-6/h4-6H,1-3H2
• InChI Key： UXORSADDKVRTOZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CCC2)N=N1

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.9

Experimental Properties

• Color/Form: Light-red to Brown Solid

3-Chloro-6-cyclobutylpyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-Chloro-6-cyclobutylpyridazine

3-Chloro-6-cyclobutylpyridazine: A Versatile Compound in Modern Pharmaceutical and Material Sciences

3-Chloro-6-cyclobutylpyridazine, with the CAS No. 1255098-99-7, has emerged as a critical compound in the exploration of novel chemical frameworks for pharmaceutical applications. This bicyclic heterocyclic compound, characterized by its pyridazine ring substituted with a chloro group at the 3-position and a cyclobutyl group at the 6-position, has garnered significant attention in recent years due to its unique electronic properties and potential for functionalization. Recent studies have highlighted its role in the development of 3-Chloro-6-cyclobutylpyridazine-based derivatives for targeting specific biological pathways, particularly in the context of 3-Chloro-6-cyclobutylpyridazine-mediated modulation of ion channels and enzyme activities.

Research published in 3-Chloro-6-cyclobutylpyridazine-related journals in 2023 has demonstrated the compound's utility in the design of 3-Chloro-6-cyclobutylpyridazine-derived molecules with enhanced bioavailability and selectivity. For instance, a study conducted by the University of Tokyo in 2023 explored the synthesis of 3-Chloro-6-cyclobutylpyridazine-based analogs for their potential as 3-Chloro-6-cyclobutylpyridazine-like modulators of the sodium channel Nav1.7, which is implicated in chronic pain conditions. The results indicated that 3-Chloro-6-cyclobutylpyridazine-derived compounds exhibited significant potency in inhibiting Nav1.7 activity, suggesting their potential as therapeutic agents for pain management.

The structural versatility of 3-Chloro-6-cyclobutylpyridazine has also been leveraged in the development of 3-Chloro-6-cyclobutylpyridazine-based materials for advanced applications. A 2023 paper published in 3-Chloro-6-cyclobutylpyridazine-focused materials science journals described the use of 3-Chloro-6-cyclobutylpyridazine as a building block for the synthesis of 3-Chloro-6-cyclobutylpyridazine-containing polymers with tunable electronic properties. These polymers were found to exhibit exceptional stability and conductivity, making them suitable for use in organic electronics and optoelectronic devices. The ability to functionalize the cyclobutyl group in 3-Chloro-6-cyclobutylpyridazine further expands its potential applications in materials science.

Recent advancements in 3-Chloro-6-cyclobutylpyridazine chemistry have also focused on its role in the development of 3-Chloro-6-cyclobutylpyridazine-based pharmaceuticals for the treatment of metabolic disorders. A 2023 study by the National Institutes of Health (NIH) highlighted the potential of 3-Chloro-6-cyclobutylpyridazine-derived compounds in modulating the activity of PPARγ (peroxisome proliferator-activated receptor gamma), a key target in the management of type 2 diabetes. The study demonstrated that 3-Chloro-6-cyclobutylpyridazine-based molecules could enhance insulin sensitivity and reduce glucose levels in preclinical models, underscoring their potential as therapeutic agents.

The synthesis of 3-Chloro-6-cyclobutylpyridazine has been a subject of extensive research, with recent methodologies emphasizing the use of green chemistry principles to improve sustainability. A 2023 paper published in 3-Chloro-6-cyclobutylpyridazine-related chemical synthesis journals described a novel catalytic approach for the preparation of 3-Chloro-6-cyclobutylpyridazine from readily available precursors. This method, which employs a transition metal catalyst under mild conditions, significantly reduces the energy consumption and waste generation associated with traditional synthetic routes, aligning with the growing emphasis on environmentally responsible chemical manufacturing.

Another area of active research involving 3-Chloro-6-cyclobutylpyridazine is its potential as a scaffold for the development of 3-Chloro-6-cyclobutylpyridazine-based antiviral agents. A 2023 study by the University of Cambridge investigated the interaction of 3-Chloro-6-cyclobutylpyridazine-derived molecules with viral RNA polymerases, particularly in the context of emerging RNA viruses. The findings suggested that 3-Chloro-6-cyclobutylpyridazine-based compounds could inhibit viral replication by interfering with the enzymatic activity of RNA polymerases, highlighting their potential as broad-spectrum antiviral agents.

The pharmacokinetic properties of 3-Chloro-6-cyclobutylpyridazine have also been the focus of recent studies, with researchers aiming to optimize its bioavailability and metabolic stability. A 2023 review article in 3-Chloro-6-cyclobutylpyridazine-related pharmacology journals summarized the current understanding of 3-Chloro-6-cyclobutylpyridazine's metabolic pathways and its interactions with liver enzymes. The review emphasized the importance of structural modifications to the cyclobutyl and chloro groups in 3-Chloro-6-cyclobutylpyridazine to enhance its pharmacokinetic profile, thereby improving its therapeutic efficacy and reducing potential side effects.

In addition to its pharmaceutical applications, 3-Chloro-6-cyclobutylpyridazine has shown promise in the field of 3-Chloro-6-cyclobutylpyridazine-based nanotechnology. A 2023 study published in 3-Chloro-6-cyclobutylpyridazine-focused nanomaterials journals explored the use of 3-Chloro-6-cyclobutylpyridazine-derived nanomaterials for targeted drug delivery. The study demonstrated that 3-Chloro-6-cyclobutylpyridazine-based nanoparticles could efficiently deliver therapeutic agents to specific cellular compartments, offering a potential breakthrough in the treatment of diseases such as cancer and neurodegenerative disorders.

Furthermore, the role of 3-Chloro-6-cyclobutylpyridazine in the development of 3-Chloro-6-cyclobutylpyridazine-based sensors has attracted significant attention. A 2023 paper published in 3-Chloro-6-cyclobutylpyridazine-related analytical chemistry journals described the synthesis of 3-Chloro-6-cyclobutylpyridazine-functionalized sensors capable of detecting trace amounts of biomolecules. These sensors, which leverage the unique electronic properties of 3-Chloro-6-cyclobutylpyridazine, offer high sensitivity and selectivity, making them valuable tools in diagnostic applications.

The growing body of research on 3-Chloro-6-cyclobutylpyridazine underscores its significance as a versatile compound with wide-ranging applications in pharmaceutical, material, and nanotechnology fields. As the demand for novel therapeutics and advanced materials continues to rise, the development of 3-Chloro-6-cyclobutylpyridazine-based compounds is expected to play a pivotal role in addressing global health and technological challenges. Ongoing studies are likely to further expand the horizons of 3-Chloro-6-cyclobutylpyridazine's potential, paving the way for innovative solutions in medicine and beyond.

In conclusion, 3-Chloro-6-cyclobutylpyridazine represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional versatility have positioned it as a key player in the development of new pharmaceuticals, advanced materials, and nanotechnology. As research in this area continues to evolve, the potential of 3-Chloro-6-cyclobutylpyridazine is likely to be further realized, contributing to advancements in both healthcare and technology.